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These application notes provide a comprehensive guide for the preclinical evaluation of BAY-
299, a potent and selective dual inhibitor of the BRPF2 and TAF1 bromodomains, in xenograft
mouse models of Acute Myeloid Leukemia (AML) and Triple-Negative Breast Cancer (TNBC).
This document outlines detailed protocols for establishing xenograft models, preparing and
administering BAY-299, and monitoring tumor response, grounded in established scientific
methodologies.

Introduction: The Rationale for Targeting BRPF2 and
TAF1 with BAY-299 in Cancer

BAY-299 is a small molecule inhibitor that targets the bromodomains of BRPF2 (Bromodomain
and PHD Finger Containing Protein 2) and TAF1 (TATA-Box Binding Protein Associated Factor
1).[1][2][3] These proteins are key regulators of gene transcription and are implicated in the
pathogenesis of various cancers. BRPF2 is a scaffold protein involved in histone acetylation,
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while TAF1 is a component of the transcription factor 11D (TFIID) complex.[4] Dysregulation of

these pathways is a hallmark of several malignancies, including AML and TNBC.

In preclinical studies, BAY-299 has demonstrated potent anti-proliferative and pro-apoptotic
activity in AML cell lines.[5][6][7] It has been shown to induce cell death through multiple
mechanisms, making it a promising therapeutic candidate.[5][6][7] Furthermore, research

suggests that targeting TAF1 with BAY-299 can induce an anti-tumor immune response in

TNBC.[8][9] The use of xenograft models provides an essential in vivo platform to validate

these findings and to assess the therapeutic potential of BAY-299 in a more complex biological

system.[10][11]
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Caption: Mechanism of action of BAY-299.

Experimental Desigh and Workflow

A well-designed in vivo study is critical for obtaining reliable and reproducible data. The
following workflow provides a general framework for a BAY-299 xenograft study.

Caption: General workflow for a BAY-299 xenograft study.

Detailed Protocols
Cell Line Selection and Culture

The choice of cell line is crucial and should be based on the cancer type of interest and the
expression of relevant biomarkers.

Cancer Type Recommended Cell Lines Culture Medium

Acute Myeloid Leukemia RPMI-1640 + 10-20% FBS +
MOLM-13, MV4-11, THP-1 o _

(AML) 1% Penicillin/Streptomycin

DMEM or RPMI-1640 + 10%
MDA-MB-231, MX-1 FBS + 1%

Penicillin/Streptomycin

Triple-Negative Breast Cancer
(TNBC)

Protocol: Cell Culture

e Culture cells in a humidified incubator at 37°C with 5% CO2.
o Passage cells every 2-3 days to maintain logarithmic growth.
e Regularly test for mycoplasma contamination.

» Prior to implantation, assess cell viability using trypan blue exclusion; viability should be
>95%.[2]

Animal Model Selection and Husbandry

Immunodeficient mice are essential for preventing the rejection of human tumor xenografts.
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Mouse Strain Key Characteristics

Recommended For

Athymic Nude (nu/nu) Lack T-cells.

Subcutaneous models of
TNBC.[3]

Deficient in T-cells, B-cells,
NOD/SCID
and have defective NK cells.

AML and TNBC models,
particularly for disseminated

disease.[2]

Highly immunodeficient,
NSG (NOD scid gamma) lacking T, B, and NK cells, with

deficient cytokine signaling.

Patient-derived xenograft
(PDX) models of AML.[5]

Animal Husbandry:

House mice in a specific pathogen-free (SPF) facility.

Provide autoclaved food, water, and bedding.

Monitor animal health daily.

Xenograft Implantation

All procedures should be performed in a laminar flow hood to maintain sterility.

Protocol: Subcutaneous Xenograft Model (for AML and TNBC)

o Harvest cultured cancer cells during the logarithmic growth phase.

» Resuspend cells in sterile, serum-free medium or PBS at the desired concentration. For

improved tumor take rate, cells can be mixed 1:1 with Matrigel®.[2]

e Inject 1 x 10%to 1 x 107 cells in a volume of 100-200 pL subcutaneously into the flank of 6-8

week old female mice.[2]

¢ Monitor mice for tumor formation.

Protocol: Orthotopic Xenograft Model (for TNBC)
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Anesthetize the mouse using an approved protocol.

Make a small incision to expose the mammary fat pad.

Inject 1 x 10° to 1 x 10® MDA-MB-231 cells in a small volume (20-50 pL) into the mammary
fat pad.[1]

Suture the incision and monitor the animal for recovery.
Protocol: Disseminated AML Model
e Inject 1 x 10° to 5 x 10° AML cells (e.g., MOLM-13) intravenously via the tail vein.

» Monitor for signs of disease progression, such as weight loss, hind limb paralysis, and
lethargy.

BAY-299 Formulation and Administration

As BAY-299 has shown good oral bioavailability in rats, oral gavage is a recommended route of
administration in mice.[1]

Recommended Formulation (Suspension):

e Vehicle: 0.5% (w/v) Carboxymethylcellulose (CMC) and 0.25% (v/v) Tween 80 in sterile
water.

e Preparation:

o Prepare the vehicle by slowly adding CMC to sterile water while stirring, then add Tween
80.

o Weigh the required amount of BAY-299 powder.
o Levigate the powder with a small amount of the vehicle to form a paste.

o Gradually add the remaining vehicle to the desired final concentration, ensuring
continuous mixing to maintain a uniform suspension.

o Prepare fresh daily.
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Recommended Starting Dose and Schedule:

e Dose: 25-50 mg/kg, administered once daily (QD). This starting dose is a recommendation
based on typical doses for small molecule inhibitors in xenograft models. A dose-finding
study is highly recommended.

» Administration: Oral gavage using a 20-22 gauge, 1.5-inch curved feeding needle.[12] The
maximum oral gavage volume for mice is 10 mL/kg.[12]

Protocol: Oral Gavage Administration

» Calibrate the gavage needle length for each mouse to prevent esophageal or stomach
perforation.[12]

e Gently restrain the mouse and insert the gavage needle along the upper palate, allowing the
mouse to swallow the needle.

¢ Once the needle is in the esophagus, administer the BAY-299 formulation smoothly.

o Observe the mouse for any signs of distress after administration.

Monitoring Tumor Growth and Treatment Efficacy

Protocol: Tumor Volume Measurement (for subcutaneous models)
o Measure tumor dimensions 2-3 times per week using digital calipers.
e Calculate tumor volume using the formula: Volume = (Length x Width?) / 2.

+ Randomize mice into treatment and control groups when tumors reach an average volume of
100-150 mma.[2]

Efficacy Endpoints:

e Tumor Growth Inhibition (TGI): Compare the change in tumor volume in the treated group to
the control group.

o Survival Analysis: For disseminated models, monitor survival time as the primary endpoint.
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» Body Weight: Monitor body weight 2-3 times per week as an indicator of toxicity.

o Biomarker Analysis: At the end of the study, tumors can be excised for pharmacodynamic
(PD) marker analysis (e.g., Western blot, IHC) to confirm target engagement.

Data Analysis and Interpretation

All quantitative data should be presented with appropriate statistical analysis.

Parameter Description Statistical Test

Comparison of tumor growth ) )
Two-way ANOVA with multiple
Tumor Volume between treatment and control )
comparisons.
groups.

) Comparison of survival curves
Survival Log-rank (Mantel-Cox) test.
between groups.

_ Assessment of treatment-
Body Weight o Two-way ANOVA.
related toxicity.

) ) Comparison of biomarker Student's t-test or one-way
Endpoint Biomarkers
levels between groups. ANOVA.

Conclusion and Future Directions

These protocols provide a robust framework for the in vivo evaluation of BAY-299 in xenograft
models of AML and TNBC. The successful execution of these studies will be instrumental in
advancing our understanding of BAY-299's therapeutic potential and informing its clinical
development. Future studies may explore combination therapies, investigate mechanisms of
resistance, and utilize patient-derived xenograft (PDX) models for a more clinically relevant
assessment.[4][13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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